4-(aminomethyl)-N-cyclopentylbenzamide
Overview
Description
4-(aminomethyl)-N-cyclopentylbenzamide, also known as CPP-115, is a small-molecule inhibitor of the enzyme gamma-aminobutyric acid (GABA) aminotransferase (GABA-AT). It was initially developed as a potential treatment for addiction and epilepsy, and has since been studied for its potential in treating other neurological disorders.
Mechanism of Action
4-(aminomethyl)-N-cyclopentylbenzamide works by inhibiting GABA-AT, the enzyme responsible for breaking down the neurotransmitter GABA. By inhibiting GABA-AT, 4-(aminomethyl)-N-cyclopentylbenzamide increases the levels of GABA in the brain, which can lead to a reduction in neuronal excitability and a calming effect.
Biochemical and Physiological Effects:
Studies have shown that 4-(aminomethyl)-N-cyclopentylbenzamide can increase GABA levels in the brain, leading to a reduction in neuronal excitability and a calming effect. It has also been shown to reduce the severity and frequency of seizures in animal models of epilepsy.
Advantages and Limitations for Lab Experiments
One advantage of 4-(aminomethyl)-N-cyclopentylbenzamide is its specificity for GABA-AT, which allows for targeted inhibition of this enzyme without affecting other neurotransmitter systems. However, its limited solubility in water can make it difficult to work with in certain experimental settings.
Future Directions
There are several potential future directions for research on 4-(aminomethyl)-N-cyclopentylbenzamide. One area of interest is its potential as a treatment for addiction, particularly in the context of opioid addiction. Other potential areas of research include its use in treating anxiety disorders and its potential as a neuroprotective agent in neurodegenerative diseases. Additionally, further studies on the pharmacokinetics and pharmacodynamics of 4-(aminomethyl)-N-cyclopentylbenzamide could help to optimize its use in clinical settings.
Synthesis Methods
4-(aminomethyl)-N-cyclopentylbenzamide can be synthesized through a multistep process involving the reaction of various reagents, including cyclopentylamine, benzyl chloroformate, and sodium azide. The final product is obtained through purification via column chromatography.
Scientific Research Applications
4-(aminomethyl)-N-cyclopentylbenzamide has been widely studied for its potential as a therapeutic agent for various neurological disorders, including addiction, epilepsy, and anxiety. It has also been investigated for its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
4-(aminomethyl)-N-cyclopentylbenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O/c14-9-10-5-7-11(8-6-10)13(16)15-12-3-1-2-4-12/h5-8,12H,1-4,9,14H2,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NMCOKTLEYLTLOE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NC(=O)C2=CC=C(C=C2)CN |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(aminomethyl)-N-cyclopentylbenzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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